Cas no 1099610-86-2 (5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide)

• Product Name: 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide
• CAS No: 1099610-86-2
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• CID: 4571875
• PubChem ID: 43363740
• Update Time: 2025-05-21

5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide
• 5-AMINO-2-CHLORO-N-(THIOPHEN-2-YLMETHYL)BENZAMID
• 5-amino-2-chloro-N-[(thiophen-2-yl)methyl]benzamide
• Z927421712

• Inchi： 1S/C12H11ClN2OS/c13-11-4-3-8(14)6-10(11)12(16)15-7-9-2-1-5-17-9/h1-6H,7,14H2,(H,15,16)
• InChI Key： NHYJCSGSBYOMRX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(NCC1=CC=CS1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide

Recent Advances in the Study of 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide (CAS: 1099610-86-2)

The compound 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide (CAS: 1099610-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzamide core and thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug development and biomedical research.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies suggest that 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide exhibits selective inhibition against specific kinase targets, which could pave the way for novel therapeutic strategies. Researchers have employed computational modeling and in vitro assays to elucidate its binding affinity and inhibitory effects, providing a foundation for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for determining its suitability as a drug candidate. Early findings indicate favorable metabolic stability and bioavailability, although further in vivo studies are required to confirm these observations. These insights are instrumental in guiding the design of future preclinical and clinical trials.

Another noteworthy aspect of 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide is its potential application in neurodegenerative diseases. Emerging evidence suggests that the compound may modulate pathways implicated in neuroinflammation and oxidative stress, both of which are key contributors to conditions like Alzheimer's and Parkinson's diseases. Researchers have utilized cell-based models to demonstrate its neuroprotective effects, highlighting its potential as a multifunctional therapeutic agent.

The synthesis of 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide has also been a focal point of recent studies. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production. These improvements not only enhance the compound's accessibility for research purposes but also reduce costs, facilitating its transition from the laboratory to industrial-scale manufacturing. Detailed spectroscopic and chromatographic analyses have been employed to ensure the purity and structural integrity of the synthesized product.

Despite these promising developments, challenges remain in the clinical translation of 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5-amino-2-chloro-N-(thiophen-2-ylmethyl)benzamide (CAS: 1099610-86-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological properties, coupled with advancements in synthesis and characterization, position it as a promising candidate for drug development. Continued investigation into its mechanisms of action and therapeutic applications will undoubtedly contribute to the advancement of precision medicine and targeted therapies.